Cas no 1803858-25-4 (2-Fluorobenzo[d]oxazole-5-sulfonyl chloride)

• Product Name: 2-Fluorobenzo[d]oxazole-5-sulfonyl chloride
• CAS No: 1803858-25-4
• MF: C₇H₃ClFNO₃S
• MW: 235.620023012161
• CID: 4819693
• Update Time: 2025-05-24

2-Fluorobenzo[d]oxazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Fluorobenzo[d]oxazole-5-sulfonyl chloride

• Inchi： 1S/C7H3ClFNO3S/c8-14(11,12)4-1-2-6-5(3-4)10-7(9)13-6/h1-3H
• InChI Key： NNELTUMPYVTFEO-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=C(C=1)N=C(O2)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 317
• XLogP3: 2.6
• Topological Polar Surface Area: 68.6

Additional information on 2-Fluorobenzo[d]oxazole-5-sulfonyl chloride

Recent Advances in the Application of 2-Fluorobenzo[d]oxazole-5-sulfonyl chloride (CAS: 1803858-25-4) in Chemical Biology and Pharmaceutical Research

2-Fluorobenzo[d]oxazole-5-sulfonyl chloride (CAS: 1803858-25-4) is a highly versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This sulfonyl chloride derivative is particularly valued for its ability to serve as a key building block in the synthesis of biologically active compounds, including kinase inhibitors, protease inhibitors, and other small-molecule therapeutics. The presence of both the fluorine atom and the sulfonyl chloride group in its structure allows for selective modifications, making it an attractive scaffold for structure-activity relationship (SAR) studies.

Recent studies have highlighted the role of 2-Fluorobenzo[d]oxazole-5-sulfonyl chloride in the development of novel anticancer agents. For instance, researchers have utilized this compound to synthesize a series of sulfonamide-based inhibitors targeting specific oncogenic kinases. These inhibitors have demonstrated promising activity in preclinical models, with some candidates advancing to early-stage clinical trials. The unique electronic properties imparted by the fluorine atom are believed to enhance the binding affinity and metabolic stability of these inhibitors, thereby improving their therapeutic potential.

In addition to its applications in oncology, 2-Fluorobenzo[d]oxazole-5-sulfonyl chloride has also been explored in the context of infectious disease research. A recent publication in the Journal of Medicinal Chemistry described the use of this compound to develop potent inhibitors of bacterial enzymes involved in antibiotic resistance. The sulfonyl chloride moiety was strategically employed to form covalent bonds with key residues in the enzyme active site, leading to irreversible inhibition. This approach represents a novel strategy to combat multidrug-resistant pathogens and has generated considerable interest in the field.

The synthetic utility of 2-Fluorobenzo[d]oxazole-5-sulfonyl chloride extends beyond drug discovery. Recent work has demonstrated its value in chemical biology, where it has been used to design activity-based probes (ABPs) for profiling enzyme activities in complex biological systems. These probes enable researchers to gain insights into enzyme function and regulation, facilitating the identification of new therapeutic targets. The fluorinated oxazole core of the compound also contributes to its utility in positron emission tomography (PET) imaging, where it can be radiolabeled for non-invasive visualization of biological processes.

Despite its promising applications, challenges remain in the large-scale production and handling of 2-Fluorobenzo[d]oxazole-5-sulfonyl chloride due to its reactivity and sensitivity to moisture. Recent advancements in synthetic methodology have addressed some of these issues, with new protocols offering improved yields and purity. For example, a 2023 study published in Organic Process Research & Development reported an optimized synthesis route that minimizes byproduct formation and enhances scalability. These developments are expected to facilitate broader adoption of this compound in both academic and industrial settings.

Looking ahead, the unique properties of 2-Fluorobenzo[d]oxazole-5-sulfonyl chloride position it as a valuable tool for advancing research in chemical biology and pharmaceutical sciences. Ongoing studies are exploring its potential in emerging areas such as targeted protein degradation and covalent drug discovery. As the understanding of its reactivity and biological interactions deepens, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.